BENGHE Methodological & Application

Check Availability & Pricing

FLT4 (VEGFR-3) Antibody for Flow Cytometry:
Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: FLT4 protein

Cat. No.: B1179303

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fms-related tyrosine kinase 4 (FLT4), also known as Vascular Endothelial Growth Factor
Receptor 3 (VEGFR-3), is a key regulator of lymphangiogenesis, the formation of lymphatic
vessels.[1] It is primarily expressed on lymphatic endothelial cells.[2][3] The binding of its
ligands, VEGF-C and VEGF-D, activates downstream signaling pathways, such as the
PI3K/AKT and MAPK/ERK pathways, which are crucial for the proliferation, migration, and
survival of lymphatic endothelial cells.[1] Dysregulation of the FLT4 signaling pathway has been
implicated in various pathological conditions, including cancer metastasis and lymphedema.
This makes FLT4 an important target for both basic research and therapeutic development.
Flow cytometry is a powerful technique for identifying and characterizing cells expressing FLT4,
enabling researchers to study lymphatic endothelium, tumor-associated lymphangiogenesis,
and the effects of potential therapeutic agents.

This document provides detailed application notes and a comprehensive protocol for the use of
FLT4 antibodies in flow cytometry analysis.

FLT4 Signaling Pathway

The FLT4 signaling cascade is initiated by the binding of VEGF-C or VEGF-D, leading to
receptor dimerization and autophosphorylation of tyrosine residues in the intracellular domain.
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This phosphorylation creates docking sites for various adaptor proteins and signaling
molecules, ultimately activating key downstream pathways that regulate cellular functions.
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Caption: FLT4 signaling pathway diagram.
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Commercially Available FLT4 Antibodies for Flow
Cytometry

A variety of monoclonal and polyclonal antibodies targeting FLT4 are commercially available

and validated for flow cytometry. The choice of antibody clone can significantly impact the

quality of the results. Below is a summary of some commonly used clones.

Host . Reported Supplier
Clone ) Isotype Reactivity o
Species Applications  Examples
Flow Novus
Cytometry, Biologicals,
9D9 Mouse lgG1 Human
WB, IHC, IF, Abcam,
ELISA OriGene
Thermo
Flow ]
Fisher
Cytometry, o
AFL4 Rat IgG2a, kappa  Mouse Scientific,
WB, IHC, IP,
o Novus
Neutralization ) )
Biologicals
ELISA, (Flow
Thermo
Cytometry - )
5B6 Mouse IgG2b, kappa  Human ) Fisher
requires user o
- Scientific
validation)
Flow
R&D
Polyclonal Goat IgG Mouse Cytometry,
Systems
WB, ELISA

Note: This table is not exhaustive. Researchers should always consult the manufacturer's

datasheet for the most up-to-date information and validation data.

Quantitative Data Presentation
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The following table summarizes representative quantitative data for FLT4 antibody performance
in flow cytometry, compiled from manufacturer datasheets and publications. It is important to
note that experimental conditions such as cell type, antibody concentration, and instrument
settings can influence the results.

Mean
] Antibody % Positive Fluorescenc
Antibody . :
o Cell Type Concentratio  Cells e Intensity Reference
one
n (Approx.) (MFI)
(Qualitative)
Human
Dermal
) Strong
9D9 Lymphatic 1-5 pg/mL High iti [4]
- m [ ositive
Endothelial HO 9 p.
signal
Cells
(HDLECS)
High Positive
HDMVEC (HDMVEC), (HDMVEC),
9D9 5 pg/mL i ] [5]
and HUVEC Low/Negative  Negative
(HUVEC) (HUVEC)
In vitro N
Positive
differentiated Titration ]
] signal on
AFL4 mouse Recommend Variable ) ) [6]
] differentiated
endothelial ed
cells
cells
bEnd.3
Polyclonal Strong
(mouse 10 pL/10"6 ) N
(PE- ) High positive [7]
_ endothelioma  cells _
conjugated) ) signal
cell line)

Experimental Protocol: Flow Cytometry Analysis of
FLT4 Expression
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This protocol provides a general framework for staining cell surface FLT4 for flow cytometry
analysis. Optimization may be required for specific cell types and antibodies.

Experimental Workflow
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Flow Cytometry Workflow for FLT4 Staining
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Caption: Experimental workflow for FLT4 flow cytometry.
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Materials

e Cells: Human Dermal Lymphatic Endothelial Cells (HDLECS) or other cells known to express
FLTA4.

e Primary Antibody: Anti-human or anti-mouse FLT4 antibody (refer to the table above for
clone selection).

o Secondary Antibody (if required): Fluorochrome-conjugated secondary antibody specific for
the host species and isotype of the primary antibody.

* |sotype Control: Isotype-matched control antibody.

e Flow Cytometry Staining Buffer: PBS with 1-2% BSA or FBS and 0.05% sodium azide.
e Fc Receptor Blocking Solution: e.g., Human TruStain FcX™ (BioLegend) or similar.
 Viability Dye: e.g., Propidium lodide (PI) or a fixable viability dye.

o Microcentrifuge tubes or 96-well plate.

Procedure

o Cell Preparation:

Harvest cells and wash once with ice-cold PBS.

o

o

Centrifuge at 300-400 x g for 5 minutes at 4°C and discard the supernatant.

[¢]

Resuspend the cell pellet in Flow Cytometry Staining Buffer.

[¢]

Perform a cell count and determine viability (e.g., using trypan blue).

o

Aliquot approximately 0.5-1 x 1076 cells per tube.
e Fc Receptor Blocking:

o Centrifuge the cells and resuspend the pellet in Fc receptor blocking solution according to
the manufacturer's instructions.
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o Incubate for 10-15 minutes at 4°C.
e Primary Antibody Staining:

o Without washing, add the primary FLT4 antibody at the predetermined optimal
concentration. Also, prepare a tube with the corresponding isotype control antibody at the
same concentration.

o Incubate for 30 minutes at 4°C in the dark.
e Washing:

o Add 1-2 mL of Flow Cytometry Staining Buffer to each tube and centrifuge at 300-400 x g
for 5 minutes at 4°C.

o Discard the supernatant.
e Secondary Antibody Staining (if using an unconjugated primary antibody):

o Resuspend the cell pellet in the fluorochrome-conjugated secondary antibody diluted in
Flow Cytometry Staining Buffer.

o Incubate for 20-30 minutes at 4°C in the dark.
o Wash the cells once more as described in step 4.
e Resuspension and Analysis:
o Resuspend the final cell pellet in 300-500 puL of Flow Cytometry Staining Buffer.
o If viability staining with Pl is desired, add it just before analysis.

o Acquire the samples on a flow cytometer. Be sure to include unstained cells and isotype
controls for proper gating and analysis.

Data Analysis

o Gate on the cell population of interest based on forward and side scatter properties.
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o Exclude dead cells using a viability dye.
e Use the isotype control to set the gate for FLT4-positive cells.

e Quantify the percentage of FLT4-positive cells and the Mean Fluorescence Intensity (MFI) of
the positive population.

Troubleshooting
» High background staining:
o Ensure adequate Fc receptor blocking.
o Optimize antibody concentration; high concentrations can lead to non-specific binding.
o Increase the number of wash steps.
e Weak or no signal:
o Confirm that the cell type expresses FLT4.
o Increase the antibody concentration.
o Check the viability of the cells; dead cells can give false-negative results.
o Ensure the secondary antibody is appropriate for the primary antibody.

By following these guidelines and protocols, researchers can successfully utilize FLT4
antibodies for the accurate and reliable detection of FLT4-expressing cells by flow cytometry,
facilitating advancements in our understanding of lymphatic biology and related diseases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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